1-methyl-3-{[(3-methyl-2-pyridinyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-3-[(3-methylpyridin-2-yl)carbamoyl]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H12N4O3/c1-7-4-3-5-13-10(7)14-11(17)9-8(12(18)19)6-16(2)15-9/h3-6H,1-2H3,(H,18,19)(H,13,14,17)
• InChI Key: SXTQVGCLRZVFJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=NN(C=C2C(=O)O)C
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol

Description

1-methyl-3-{[(3-methyl-2-pyridinyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as MPAC and has a molecular weight of 292.31 g/mol. MPAC is a pyrazole derivative and is synthesized using a multistep process.

Mechanism of Action

The mechanism of action of MPAC is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins involved in various cellular processes. MPAC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. MPAC has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
MPAC has been shown to have various biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. MPAC has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in various cancer cell lines. MPAC has also been shown to reduce inflammation and protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPAC has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, MPAC is relatively expensive and can be difficult to synthesize in large quantities. Additionally, the mechanism of action of MPAC is not fully understood, which can make it challenging to interpret results from experiments.

Future Directions

There are several potential future directions for research involving MPAC. One direction is to further investigate the mechanism of action of MPAC and identify its molecular targets. Another direction is to explore the potential of MPAC as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, research could focus on developing more efficient and cost-effective methods for synthesizing MPAC in large quantities.

Synthesis Methods

The synthesis of MPAC involves a multistep process that begins with the reaction of 3-amino-2-methylpyridine with ethyl acetoacetate to produce 3-(ethoxycarbonyl)-2-methylpyridine. This intermediate product is then reacted with hydrazine hydrate to produce 3-(hydrazinocarbonyl)-2-methylpyridine. The final step involves the reaction of 3-(hydrazinocarbonyl)-2-methylpyridine with ethyl 2-oxo-4-phenylbutyrate to produce MPAC.

Scientific Research Applications

MPAC has potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been studied for its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurodegenerative diseases. MPAC has also been studied for its potential as a diagnostic tool for the detection of cancer and other diseases.